Cas no 1361665-31-7 (3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine)
3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine
-
- Inchi: 1S/C12H6Cl5NO/c1-4-2-5(19)12(18-3-4)6-7(13)9(15)11(17)10(16)8(6)14/h2-3,19H,1H3
- InChI Key: AHPAKYBIWXAOLU-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C(=CC(C)=CN=1)O)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 305
- XLogP3: 5.7
- Topological Polar Surface Area: 33.1
3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001903-250mg |
3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine |
1361665-31-7 | 97% | 250mg |
686.80 USD | 2021-05-31 | |
| Alichem | A024001903-500mg |
3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine |
1361665-31-7 | 97% | 500mg |
1,048.60 USD | 2021-05-31 | |
| Alichem | A024001903-1g |
3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine |
1361665-31-7 | 97% | 1g |
1,831.20 USD | 2021-05-31 |
3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine
Introduction to 3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine (CAS No. 1361665-31-7) and Its Emerging Applications in Chemical Biology
3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine, identified by the CAS number 1361665-31-7, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its distinct pharmacophoric features. This compound belongs to the pyridine class, which is widely recognized for its diverse biological activities and therapeutic potential. The presence of a hydroxyl group at the 3-position, a methyl group at the 5-position, and a perchlorophenyl moiety at the 2-position endows this molecule with a complex scaffold that may contribute to its interaction with biological targets, making it a promising candidate for further investigation in drug discovery and mechanistic studies.
The perchlorophenyl substituent is particularly noteworthy, as it introduces a lipophilic aromatic ring system that can enhance membrane permeability and binding affinity to certain protein targets. This feature has been exploited in various medicinal chemistry campaigns to optimize bioavailability and target engagement. Recent studies have highlighted the utility of such substituted pyridines in developing novel therapeutic agents, particularly those targeting neurological and inflammatory pathways. The hydroxyl group, while seemingly simple, plays a critical role in modulating the compound's solubility and metabolic stability, which are crucial factors in drug development.
One of the most compelling aspects of 3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine is its potential as an intermediate in synthesizing more complex bioactive molecules. Researchers have leveraged this compound's versatile structure to develop derivatives with enhanced pharmacological properties. For instance, modifications at the 3-hydroxy position can introduce additional functional groups, such as amides or ethers, which can further tailor the molecule's biological activity. Similarly, the methyl group at the 5-position offers a handle for derivatization, enabling chemists to explore different chemical spaces without losing the core pharmacophore.
In recent years, there has been growing interest in exploring the role of pyridine derivatives in modulating enzyme activity and receptor binding. The 3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine scaffold has been shown to interact with various enzymes and receptors, including those involved in metabolic pathways and signal transduction. For example, preliminary computational studies suggest that this compound may bind to enzymes such as cytochrome P450s, which are critical in drug metabolism. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been hypothesized based on structural analogs, indicating potential applications in treating disorders related to aberrant GPCR signaling.
The perchlorophenyl group is particularly interesting from a biophysical standpoint. Its planar aromatic system can facilitate π-stacking interactions with other biomolecules, which may enhance binding affinity. Moreover, this substituent can influence electronic properties through its electron-withdrawing nature, affecting charge distribution across the molecule. These features have implications for both potency and selectivity when designing small-molecule inhibitors or agonists. Recent advances in spectroscopic techniques have allowed researchers to probe these interactions more deeply, providing insights into how modifications at this position can fine-tune biological activity.
From a synthetic chemistry perspective, 3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine serves as an excellent building block for constructing more complex molecules via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of aryl or heteroaryl groups at various positions along the pyridine ring, expanding the chemical diversity of derivatives derived from this core structure. Furthermore, functional group interconversions—such as oxidation or reduction of the hydroxyl group—can yield additional analogs with distinct properties suitable for different therapeutic applications.
The compound's potential extends beyond traditional drug discovery applications; it has also been explored as a tool compound in biochemical assays. For instance, labeled derivatives of 3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine have been used as probes to study enzyme kinetics or receptor binding mechanisms. Such studies not only provide valuable mechanistic insights but also help identify new targets for therapeutic intervention. Additionally, its stability under various conditions makes it suitable for high-throughput screening campaigns aimed at identifying novel bioactive molecules.
In conclusion,3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine (CAS No. 1361665-31-7) represents a structurally intriguing molecule with broad applicability in chemical biology and drug development. Its unique combination of functional groups—hydroxyl、methyl、and perchlorophenyl—offers numerous opportunities for derivatization and optimization toward specific therapeutic goals。With ongoing advancements in synthetic methodologies and computational modeling,this compound is poised to play an increasingly important role in future research endeavors,particularly those focused on developing next-generation therapeutics targeting complex diseases。
1361665-31-7 (3-Hydroxy-5-methyl-2-(perchlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)